Cas no 1368748-83-7 (1-(2-chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(2-chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 1368748-83-7
• MF: C₉H₆ClF₃O₂
• MW: 238.590952396393
• CID: 6387651
• PubChem ID: 80502461
• Update Time: 2026-03-11

1-(2-chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one
• 1-(2-chloro-4-methoxyphenyl)-2,2,2-trifluoroethanone
• AKOS019066673
• 1368748-83-7
• EN300-1932176

• Inchi： 1S/C9H6ClF3O2/c1-15-5-2-3-6(7(10)4-5)8(14)9(11,12)13/h2-4H,1H3
• InChI Key： WENXTGDAUZQSOV-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=CC=1Cl)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 238.0008416g/mol
• Monoisotopic Mass: 238.0008416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one

Comprehensive Guide to 1-(2-Chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one (CAS No. 1368748-83-7)

1-(2-Chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one (CAS No. 1368748-83-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and chloro-methoxy substituted phenyl ring, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for high-purity 1-(2-Chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one due to its versatile applications in drug discovery and material science.

The molecular structure of 1-(2-Chloro-4-methoxyphenyl)-2,2,2-trifluoroethanone features a ketone functional group bonded to a phenyl ring substituted with chlorine and methoxy groups. This arrangement enhances its reactivity, making it valuable for cross-coupling reactions and as a building block for complex molecules. Recent trends in fluorinated organic compounds highlight the growing demand for such intermediates, driven by their stability and bioactivity. The compound’s CAS number 1368748-83-7 is often used in patent filings and regulatory documentation, underscoring its industrial relevance.

One of the most searched questions about 1-(2-Chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one relates to its synthesis methods. Optimized routes often involve Friedel-Crafts acylation or halogenation of precursor molecules. The presence of the trifluoromethyl group enhances lipophilicity, a property highly sought after in medicinal chemistry for improving drug bioavailability. Additionally, the chloro-methoxy substitution pattern offers selectivity in further functionalization, making it a preferred choice for targeted molecular design.

In the pharmaceutical sector, CAS 1368748-83-7 is explored for its potential in developing kinase inhibitors and antimicrobial agents. The compound’s ability to act as a hydrogen bond acceptor due to its carbonyl group further expands its utility in drug formulation. Recent publications have linked derivatives of this compound to breakthroughs in treating metabolic disorders, aligning with the global focus on precision medicine and personalized therapeutics.

From an industrial perspective, suppliers of 1-(2-Chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one emphasize stringent quality control to meet the demands of GMP-compliant synthesis. Analytical techniques like HPLC and NMR are routinely employed to verify purity, a key concern for buyers. The compound’s stability under ambient conditions also makes it a practical choice for large-scale manufacturing, addressing common logistical challenges in chemical distribution.

Environmental and regulatory considerations for 1368748-83-7 are increasingly prominent in online queries. While the compound is not classified as hazardous under major regulatory frameworks, its handling requires standard laboratory precautions. The shift toward green chemistry has spurred interest in eco-friendly derivatization methods for such intermediates, reflecting broader industry trends.

Market analyses indicate a steady rise in the procurement of trifluoroethyl ketone derivatives, with 1-(2-Chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one being a standout candidate. Its compatibility with automated synthesis platforms and microwave-assisted reactions positions it favorably for high-throughput screening applications. As AI-driven drug discovery accelerates, the demand for structurally diverse intermediates like this compound is expected to grow exponentially.

In summary, 1-(2-Chloro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one (CAS No. 1368748-83-7) represents a nexus of innovation in synthetic chemistry and life sciences. Its multifaceted applications, coupled with evolving industrial needs, ensure its continued relevance in research and commercial spheres. For those seeking detailed technical specifications or custom synthesis options, consulting specialized chemical databases or trusted suppliers is recommended.